1-(1,1-Dioxo-1lambda6,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid

Specification

• CAS No.: 869651-71-8
• Molecular Formula: C12H12N2O4S
• Molecular Weight: 280.3
• IUPAC Name: 1-(1,1-dioxo-1,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C12H12N2O4S/c15-12(16)9-5-3-7-14(9)11-8-4-1-2-6-10(8)19(17,18)13-11/h1-2,4,6,9H,3,5,7H2,(H,15,16)
• Standard InChI Key: DFMRRKMOBGGDLK-UHFFFAOYSA-N
• SMILES: C1CC(N(C1)C2=NS(=O)(=O)C3=CC=CC=C32)C(=O)O

Introduction

1-(1,1-Dioxo-1lambda6,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid is a compound that belongs to the benzothiazole class, which is known for its diverse biological activities and applications in pharmaceuticals. This specific compound is a derivative of benzothiazole, incorporating a pyrrolidine ring and a carboxylic acid group, making it a complex molecule with potential pharmacological properties.

Chemical Formula and Molecular Weight

• Molecular Formula: C$_{12}$H$_{14}$N$_{2}$O$_{5}$S

• Molecular Weight: Approximately 294 g/mol (estimated based on similar compounds)

Synthesis and Preparation

The synthesis of 1-(1,1-Dioxo-1lambda6,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid typically involves a multi-step process starting from benzothiazole derivatives. The process may include:

• Activation of the Benzothiazole Ring: This step involves converting the benzothiazole into a reactive intermediate.

• Coupling with Pyrrolidine: The activated benzothiazole is then coupled with a pyrrolidine derivative.

• Introduction of the Carboxylic Acid Group: This can be achieved through various methods, such as oxidation or direct coupling reactions.

Biological Activity and Potential Applications

Benzothiazole derivatives have been studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyrrolidine ring and a carboxylic acid group in 1-(1,1-Dioxo-1lambda6,2-benzothiazol-3-yl)pyrrolidine-2-carboxylic acid may enhance its biological activity or modify its pharmacokinetic profile.

Potential Applications

• Pharmaceuticals: As a potential lead compound for drug development, especially in areas requiring antimicrobial or anticancer agents.

• Biological Research: Useful in studies related to protein-ligand interactions or as a tool compound in biochemical assays.

Data Table: Comparison of Related Compounds

Compound	Molecular Weight (g/mol)	Biological Activity
Saccharin (Parent Compound)	183.18	Sweetener, potential carcinogen
1,1-Dioxo-1,2-benzothiazol-3-one	184.19	Antimicrobial properties
(3S)-1-(1,1-Dioxo-1,2-benzothiazol-3-yl)-N-(2-methoxyphenyl)piperidine-3-carboxamide	399.5	Potential pharmaceutical agent